![molecular formula C21H22N6O B6173942 3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine CAS No. 1146946-19-1](/img/no-structure.png)
3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine
Overview
Description
3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine is a useful research compound. Its molecular formula is C21H22N6O and its molecular weight is 374.4. The purity is usually 95.
BenchChem offers high-quality 3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(1,3-benzoxazol-2-yl)pyridin-2-amine, which is synthesized from 2-aminopyridine and 2-hydroxybenzaldehyde. The second intermediate is 5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine, which is synthesized from 2-aminopyridine, 3-methyl-1-(piperidin-4-yl)-1H-pyrazole-4-carbaldehyde, and ammonium acetate. These two intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "2-aminopyridine", "2-hydroxybenzaldehyde", "3-methyl-1-(piperidin-4-yl)-1H-pyrazole-4-carbaldehyde", "ammonium acetate", "palladium catalyst" ], "Reaction": [ "Synthesis of 3-(1,3-benzoxazol-2-yl)pyridin-2-amine:", "- Condense 2-aminopyridine and 2-hydroxybenzaldehyde in ethanol with catalytic amount of acetic acid to form 3-(1,3-benzoxazol-2-yl)pyridin-2-amine.", "Synthesis of 5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine:", "- Condense 2-aminopyridine, 3-methyl-1-(piperidin-4-yl)-1H-pyrazole-4-carbaldehyde, and ammonium acetate in ethanol to form 5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine.", "Coupling of intermediates:", "- Combine 3-(1,3-benzoxazol-2-yl)pyridin-2-amine and 5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine in the presence of a palladium catalyst and a base such as triethylamine.", "- Heat the mixture under reflux for several hours to allow for the palladium-catalyzed cross-coupling reaction to occur.", "- Purify the final product using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1146946-19-1 |
Product Name |
3-(1,3-benzoxazol-2-yl)-5-[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine |
Molecular Formula |
C21H22N6O |
Molecular Weight |
374.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
